![molecular formula C14H12ClN3O2 B11051051 5-(2-chlorophenyl)-1,3-dimethyl-1H-pyrrolo[3,4-d]pyrimidine-2,4(3H,6H)-dione](/img/structure/B11051051.png)
5-(2-chlorophenyl)-1,3-dimethyl-1H-pyrrolo[3,4-d]pyrimidine-2,4(3H,6H)-dione
Overview
Description
- Its structure consists of a pyrimidine ring fused to a pyrrole ring, with a chlorine-substituted phenyl group at position 5.
- This compound exhibits diverse biological activities, making it an interesting target for research.
5-(2-chlorophenyl)-1,3-dimethyl-1H-pyrrolo[3,4-d]pyrimidine-2,4(3H,6H)-dione: is a heterocyclic compound with a fused pyrrolopyrimidine ring system.
Preparation Methods
Synthetic Routes:
Industrial Production:
Chemical Reactions Analysis
Major Products:
Scientific Research Applications
Biology and Medicine:
Mechanism of Action
Targets and Pathways:
Comparison with Similar Compounds
Similar Compounds:
properties
Molecular Formula |
C14H12ClN3O2 |
|---|---|
Molecular Weight |
289.71 g/mol |
IUPAC Name |
5-(2-chlorophenyl)-1,3-dimethyl-6H-pyrrolo[3,4-d]pyrimidine-2,4-dione |
InChI |
InChI=1S/C14H12ClN3O2/c1-17-10-7-16-12(8-5-3-4-6-9(8)15)11(10)13(19)18(2)14(17)20/h3-7,16H,1-2H3 |
InChI Key |
HUXKLQLWZVJXKS-UHFFFAOYSA-N |
Canonical SMILES |
CN1C2=CNC(=C2C(=O)N(C1=O)C)C3=CC=CC=C3Cl |
Origin of Product |
United States |
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